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Compound of Interest

Compound Name: Undecane

Cat. No.: B072203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of undecane as a

component in calibration mixtures for instrumental analysis, particularly in the field of gas

chromatography (GC) and gas chromatography-mass spectrometry (GC-MS).

Introduction to Undecane as a Calibration Standard
Undecane (n-C11H24) is a straight-chain alkane that serves as an excellent internal standard

and calibrant in various analytical applications.[1][2] Its chemical inertness, thermal stability,

and well-defined chromatographic behavior make it a reliable reference compound for the

quantification of volatile and semi-volatile organic compounds. Due to its properties, undecane
is particularly suitable for use in the analysis of complex mixtures such as essential oils,

petroleum hydrocarbons, and environmental samples.[3][4]

Physicochemical Properties of Undecane
A thorough understanding of the physical and chemical properties of undecane is crucial for its

effective use in calibration.
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Property Value Reference

Chemical Formula C11H24 [5]

Molar Mass 156.31 g/mol [5]

Boiling Point 196 °C

Melting Point -26 °C

Density 0.74 g/mL at 25 °C

Vapor Pressure <0.4 mmHg at 20 °C

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents
[1]

Purity (Analytical Standard) ≥99.8% (GC)

Application: Quantification of Terpenes in Cannabis
Sativa Using Undecane as an Internal Standard
This section provides a detailed protocol for the quantitative analysis of terpenes in Cannabis

sativa samples using undecane as an internal standard with GC-Flame Ionization Detection

(FID). This method can be adapted for other complex volatile mixtures.[3]

Principle
An internal standard (IS) is a compound added to a sample in a known concentration to

facilitate the quantification of other analytes. The ratio of the analyte peak area to the internal

standard peak area is plotted against the analyte concentration to create a calibration curve.

This method corrects for variations in injection volume and instrument response.[3] Undecane
is an ideal internal standard for terpene analysis as it is not naturally present in Cannabis sativa

and has a retention time that elutes between the monoterpenes and sesquiterpenes.[3]

Experimental Protocol
3.2.1. Reagents and Materials

Undecane (analytical standard, ≥99.8%)
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Terpene standards mix (e.g., α-pinene, β-pinene, myrcene, limonene, linalool, caryophyllene,

etc.)

Ethyl acetate (GC grade)

Volumetric flasks (Class A)

Micropipettes and tips

GC vials with caps

3.2.2. Preparation of Stock and Standard Solutions

Undecane Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of

undecane and dissolve it in 100 mL of ethyl acetate in a volumetric flask.

Terpene Stock Solution (1000 µg/mL): Prepare a stock solution containing a mixture of all

target terpenes, each at a concentration of 1000 µg/mL in ethyl acetate.

Calibration Standards: Prepare a series of calibration standards by diluting the terpene stock

solution to concentrations ranging from 1 to 100 µg/mL.[3] To each calibration standard, add

the undecane internal standard to a final concentration of 100 µg/mL.[3]

Example dilutions for a 6-point calibration curve:

Calibration
Level

Terpene
Concentration
(µg/mL)

Volume of
Terpene Stock
(µL)

Volume of IS
Stock (µL)

Final Volume
(mL with Ethyl
Acetate)

1 1 10 1000 10

2 5 50 1000 10

3 10 100 1000 10

4 25 250 1000 10

5 50 500 1000 10

6 100 1000 1000 10
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3.2.3. Sample Preparation

Accurately weigh a known amount of the homogenized Cannabis sativa sample.

Perform an extraction using a suitable solvent, such as ethyl acetate.

Add the undecane internal standard to the extract to a final concentration of 100 µg/mL.

Filter the extract and transfer it to a GC vial for analysis.

3.2.4. GC-FID Instrumentation and Conditions

Parameter Value

GC System Agilent 7890B GC system or equivalent

Column
DB-5MS (30 m x 0.25 mm ID, 0.25 µm film

thickness)

Carrier Gas Helium at 1.2 mL/min

Inlet Mode Split (15:1 ratio)

Inlet Temperature 250 °C

Oven Program
Initial temp 60°C, hold for 2 min; ramp to 240°C

at 3°C/min; hold for 5 min

Detector Flame Ionization Detector (FID)

Detector Temperature 300 °C

Injection Volume 2 µL

3.2.5. Data Analysis and Calibration Curve

Inject the prepared calibration standards into the GC-FID system.

For each calibration level, determine the peak area of each terpene and the undecane
internal standard.
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Calculate the peak area ratio (Analyte Peak Area / IS Peak Area).

Plot the peak area ratio against the corresponding terpene concentration to generate a

calibration curve.[3]

Perform a linear regression analysis on the calibration curve. A correlation coefficient (r²) of

>0.99 is desirable.[3]

Inject the prepared sample extracts and determine the peak area ratios for each terpene.

Use the regression equation from the calibration curve to calculate the concentration of each

terpene in the sample.

Expected Results
The described method should yield a linear calibration curve over the concentration range of 1–

100 µg/mL for most terpenes, with a high correlation coefficient (r² > 0.99).[3] The limit of

detection (LOD) and limit of quantification (LOQ) are typically in the low µg/mL range.[3] The

use of undecane as an internal standard will improve the accuracy and precision of the

quantification.[3]
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Workflow for preparing calibration standards.
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Internal standard calibration workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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